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Introduction
Bis(benzonitrile)dichloroplatinum(II), with the chemical formula (C₆H₅CN)₂PtCl₂, is a

versatile and reactive platinum(II) complex.[1] It serves as a valuable catalyst and precatalyst in

a variety of organic transformations, including hydroformylation, cyclopropanation,

hydrosilylation, and allylation reactions.[1][2] In the context of allylation, this complex can

catalyze the formation of carbon-carbon bonds, leading to the synthesis of valuable homoallylic

alcohols and amines. These structural motifs are prevalent in many natural products and

pharmaceutically active compounds.

The benzonitrile ligands in (C₆H₅CN)₂PtCl₂ are labile and can be readily displaced by other

ligands or substrates, allowing for the formation of catalytically active platinum species in

solution. This property makes it a useful precursor for in situ catalyst generation. While detailed

protocols for allylation reactions specifically using bis(benzonitrile)dichloroplatinum(II) are

not extensively documented in publicly available literature, its utility can be inferred from related

platinum-catalyzed processes. The following notes and protocols are based on established

principles of platinum catalysis and provide a representative framework for employing this

catalyst in allylation reactions.
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General Considerations for Platinum-Catalyzed
Allylation

Catalyst Activation: Bis(benzonitrile)dichloroplatinum(II) can act as a precatalyst. In some

cases, the addition of a halide scavenger (e.g., silver salts like AgBF₄ or AgSbF₆) can

generate a more reactive cationic platinum species, which may enhance catalytic activity.[3]

Allylating Agents: A variety of allylating agents can be employed, with allylstannanes (e.g.,

allyltributyltin) and allylsilanes being common choices for transition metal-catalyzed

allylations.

Substrates: The reaction is applicable to a range of electrophiles, including aldehydes and

imines, to produce the corresponding homoallylic alcohols and amines.

Solvents: Anhydrous, non-coordinating solvents are typically preferred to avoid interference

with the catalyst. Dichloromethane (DCM), chloroform (CHCl₃), or toluene are common

choices.

Reaction Conditions: The reactions are generally conducted under an inert atmosphere (e.g.,

nitrogen or argon) to prevent the degradation of the catalyst and reagents. Reaction

temperatures can range from room temperature to elevated temperatures, depending on the

reactivity of the substrates.

Data Presentation: Representative Allylation of
Aldehydes
The following table summarizes representative data for the allylation of various aldehydes with

allyltributyltin, catalyzed by bis(benzonitrile)dichloroplatinum(II). Please note that this data is

representative and based on typical outcomes for similar platinum-catalyzed reactions, as

specific literature data for this exact catalyst is limited.
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Entry
Aldehyde
Substrate

Catalyst
Loading
(mol%)

Solvent
Temperat
ure (°C)

Time (h) Yield (%)

1
Benzaldeh

yde
5 DCM 25 12 85

2

4-

Nitrobenzal

dehyde

5 DCM 25 10 92

3

4-

Methoxybe

nzaldehyd

e

5 DCM 40 18 78

4
Cinnamald

ehyde
5 Toluene 60 24 75

5

Cyclohexa

necarboxal

dehyde

5 DCM 40 24 80

Experimental Protocols
General Protocol for the Allylation of an Aldehyde with
Allyltributyltin
This protocol describes a general procedure for the synthesis of a homoallylic alcohol from an

aldehyde and allyltributyltin using bis(benzonitrile)dichloroplatinum(II) as a catalyst.

Materials:

Bis(benzonitrile)dichloroplatinum(II) [(C₆H₅CN)₂PtCl₂]

Aldehyde (e.g., benzaldehyde)

Allyltributyltin [(CH₂=CHCH₂)Sn(n-Bu)₃]
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Anhydrous dichloromethane (DCM)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware for anhydrous reactions (e.g., Schlenk flask, syringes)

Stirring apparatus (magnetic stirrer and stir bar)

Thin-layer chromatography (TLC) supplies for reaction monitoring

Silica gel for column chromatography

Procedure:

To an oven-dried Schlenk flask equipped with a magnetic stir bar, add

bis(benzonitrile)dichloroplatinum(II) (e.g., 0.025 mmol, 5 mol%).

The flask is evacuated and backfilled with an inert gas (nitrogen or argon) three times.

Add anhydrous dichloromethane (e.g., 5 mL) via syringe.

To the stirred solution, add the aldehyde (e.g., 0.5 mmol, 1.0 equiv) via syringe.

Add allyltributyltin (e.g., 0.6 mmol, 1.2 equiv) dropwise to the reaction mixture at room

temperature.

Stir the reaction mixture at the desired temperature (e.g., 25-40 °C) and monitor the progress

of the reaction by TLC.

Upon completion, quench the reaction by adding a saturated aqueous solution of potassium

fluoride (KF) and stir vigorously for 1 hour to precipitate the tin salts.

Filter the mixture through a pad of celite, washing with dichloromethane.

The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate

(Na₂SO₄), and concentrated under reduced pressure.
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The crude product is purified by column chromatography on silica gel to afford the desired

homoallylic alcohol.

Mandatory Visualizations
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Reaction:
- Stir at specified temperature

- Monitor by TLC

Workup:
- Quench with aq. KF
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Caption: Experimental workflow for the catalytic allylation of aldehydes.
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Caption: Proposed catalytic cycle for the allylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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